Cas no 921852-16-6 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(3,4-dimethoxyphenyl)acetamide)

• Product Name: N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(3,4-dimethoxyphenyl)acetamide
• CAS No: 921852-16-6
• MF: C₂₂H₂₂ClN₃O₄
• MW: 427.880784511566
• CID: 5944155
• PubChem ID: 18569744
• Update Time: 2025-07-09

N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(3,4-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(3,4-dimethoxyphenyl)acetamide
• N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-(3,4-dimethoxyphenyl)acetamide
• AKOS024630062
• N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(3,4-dimethoxyphenyl)acetamide
• 921852-16-6
• N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide
• F2236-0373

• Inchi： 1S/C22H22ClN3O4/c1-29-19-9-3-15(13-20(19)30-2)14-21(27)24-11-12-26-22(28)10-8-18(25-26)16-4-6-17(23)7-5-16/h3-10,13H,11-12,14H2,1-2H3,(H,24,27)
• InChI Key： ODYWJAQMWVGWIA-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)(=O)CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 427.1298839g/mol
• Monoisotopic Mass: 427.1298839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 80.2Ų

Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(3,4-dimethoxyphenyl)acetamide

N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide: A Comprehensive Overview

CAS No. 921852-16-6 refers to the compound N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide, a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a dihydropyridazine ring system, which is a key feature contributing to its pharmacological properties. The presence of a chlorophenyl group and a dimethoxyphenyl group further enhances its chemical diversity and biological activity. Researchers have explored the synthesis of this compound using advanced methodologies, including multi-component reactions and microwave-assisted synthesis, which have improved the efficiency and scalability of production processes.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide. These studies have revealed its potential as a modulator of key cellular pathways, particularly in the context of neurodegenerative diseases and cancer. For instance, computational modeling has shown that the compound can interact with specific protein targets, such as kinases and receptors, which are critical in disease progression.

In vitro experiments have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties. These findings suggest its potential application in treating conditions associated with chronic inflammation and oxidative stress. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile, making it a promising candidate for further preclinical development.

The development of novel drug delivery systems has also been explored to enhance the bioavailability of CAS No. 921852-16-6. Techniques such as lipid nanoparticle encapsulation and controlled-release formulations have been investigated to optimize its pharmacokinetic properties. These innovations aim to maximize therapeutic efficacy while minimizing adverse effects.

Looking ahead, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the clinical translation of this compound. Ongoing research is focused on identifying optimal dosing regimens and evaluating long-term safety profiles. The integration of artificial intelligence in drug discovery is also being leveraged to predict potential drug-drug interactions and optimize molecular design.

In conclusion, N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(3,4-dimethoxyphenyl)acetamide represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities and favorable safety profiles, positions it as a strong candidate for future therapeutic applications. Continued research and development will undoubtedly unlock its full potential in addressing unmet medical needs.